Estra-1,3,5(10)-triene-11,17-diol, 3-methoxy-, (11alpha,17beta)-
Estra-1,3,5(10)-triene-11,17-diol, 3-methoxy-, (11alpha,17beta)-
Brand Name:
Vulcanchem
CAS No.:
10516-35-5
VCID:
VC0083109
InChI:
InChI=1S/C19H26O3/c1-19-10-16(20)18-13-6-4-12(22-2)9-11(13)3-5-14(18)15(19)7-8-17(19)21/h4,6,9,14-18,20-21H,3,5,7-8,10H2,1-2H3/t14-,15-,16+,17-,18+,19-/m0/s1
SMILES:
CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)OC)O
Molecular Formula:
C19H26O3
Molecular Weight:
302.4 g/mol
Estra-1,3,5(10)-triene-11,17-diol, 3-methoxy-, (11alpha,17beta)-
CAS No.: 10516-35-5
Main Products
VCID: VC0083109
Molecular Formula: C19H26O3
Molecular Weight: 302.4 g/mol
| CAS No. | 10516-35-5 |
|---|---|
| Product Name | Estra-1,3,5(10)-triene-11,17-diol, 3-methoxy-, (11alpha,17beta)- |
| Molecular Formula | C19H26O3 |
| Molecular Weight | 302.4 g/mol |
| IUPAC Name | (8S,9S,11R,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-11,17-diol |
| Standard InChI | InChI=1S/C19H26O3/c1-19-10-16(20)18-13-6-4-12(22-2)9-11(13)3-5-14(18)15(19)7-8-17(19)21/h4,6,9,14-18,20-21H,3,5,7-8,10H2,1-2H3/t14-,15-,16+,17-,18+,19-/m0/s1 |
| Standard InChIKey | QWOHYQRSCIQCKW-UESMBRTFSA-N |
| Isomeric SMILES | C[C@]12C[C@H]([C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)OC)O |
| SMILES | CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)OC)O |
| Canonical SMILES | CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)OC)O |
| Synonyms | 3-Methoxyestra-1,3,5(10)-triene-11α,17β-diol |
| PubChem Compound | 14033665 |
| Last Modified | Nov 11 2021 |
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